1,1'-Isopropylidenebis[3,5-dibromo-4-[[pentakis(bromomethyl)phenyl]methoxy]benzene]

Specification

• CAS No.: 83929-74-2
• Molecular Formula: C39H34Br14O2
• Molecular Weight: 1653.3 g/mol
• IUPAC Name: 1,2,3,4,5-pentakis(bromomethyl)-6-[[2,6-dibromo-4-[2-[3,5-dibromo-4-[[2,3,4,5,6-pentakis(bromomethyl)phenyl]methoxy]phenyl]propan-2-yl]phenoxy]methyl]benzene
• Standard InChI: InChI=1S/C39H34Br14O2/c1-39(2,19-3-33(50)37(34(51)4-19)54-17-31-27(13-46)23(9-42)21(7-40)24(10-43)28(31)14-47)20-5-35(52)38(36(53)6-20)55-18-32-29(15-48)25(11-44)22(8-41)26(12-45)30(32)16-49/h3-6H,7-18H2,1-2H3
• Standard InChI Key: UFHKIVYAUNQXBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=C(C(=C1)Br)OCC2=C(C(=C(C(=C2CBr)CBr)CBr)CBr)CBr)Br)C3=CC(=C(C(=C3)Br)OCC4=C(C(=C(C(=C4CBr)CBr)CBr)CBr)CBr)Br

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Key Identifiers

The compound’s identity is defined by its CAS registry number 83929-74-2 and EINECS 281-368-1. Its molecular formula ($\text{C}_{39}\text{H}_{34}\text{Br}_{14}\text{O}_{2}$) reveals a high bromine content (14 atoms), contributing to its role as a potent flame retardant. The isopropylidene bridge links two symmetric benzene rings, each substituted with dibromo and pentakis(bromomethyl)phenyl methoxy groups.

Table 1: Key Molecular Properties

Property	Value
Molecular formula	$\text{C}_{39}\text{H}_{34}\text{Br}_{14}\text{O}_{2}$
Molecular weight	1,653.34 g/mol
CAS number	83929-74-2
EINECS number	281-368-1

Structural Features

The core structure consists of two 3,5-dibromo-4-methoxybenzene units connected by an isopropylidene group. Each methoxy group is further substituted with a pentakis(bromomethyl)phenyl moiety, introducing five additional bromomethyl groups per benzene ring. This architecture enhances thermal stability and halogenated reactivity, critical for flame suppression.

Synthesis and Manufacturing

Synthetic Pathways

While detailed synthesis protocols are proprietary, the compound is likely produced through sequential Friedel-Crafts alkylation and bromination reactions. Starting with bisphenol A derivatives, methoxy groups are introduced via etherification, followed by exhaustive bromination using bromine or $\text{N}$-bromosuccinimide (NBS). The pentakis(bromomethyl)phenyl groups may be appended through radical bromination of pre-functionalized toluene derivatives.

Industrial Production Challenges

Manufacturing this compound requires stringent control over bromination stoichiometry to avoid over-bromination or side reactions. The high bromine content (≈70% by mass) necessitates specialized handling due to the toxicity of bromine vapors.

Applications in Industry and Research

Flame Retardancy

The compound’s primary application lies in fire-resistant polymers, where it acts as an additive in epoxy resins, polycarbonates, and polyurethanes. Bromine atoms release hydrogen bromide ($\text{HBr}$) upon thermal decomposition, quenching free radicals and inhibiting combustion.

Recent Developments and Future Perspectives

Green Chemistry Initiatives

Research is focusing on debromination techniques to recover bromine from end-of-life products. Catalytic hydrodebromination using palladium catalysts shows promise in reducing waste.

Advanced Material Applications

Ongoing studies explore its use in halogenated liquid crystals for optoelectronics, leveraging its high polarizability and thermal resilience.